4-({3-[2-(trifluoromethoxy)phenyl]isoxazol-5-yl}methyl)-1,4-oxazepan-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-({3-[2-(trifluoromethoxy)phenyl]isoxazol-5-yl}methyl)-1,4-oxazepan-6-ol” is a complex organic molecule that contains several functional groups including a trifluoromethoxy group, a phenyl group, an isoxazole ring, and an oxazepane ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms in space and the connectivity of its functional groups. The presence of the isoxazole and oxazepane rings suggests that this compound would have a rigid and well-defined three-dimensional structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the trifluoromethoxy group is electron-withdrawing, which could make the compound more reactive towards nucleophilic attack . The isoxazole ring is a heterocycle that could potentially participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the trifluoromethoxy group could influence the compound’s polarity and solubility . The isoxazole and oxazepane rings could influence the compound’s rigidity and shape .Scientific Research Applications
Photochemical Transformations of Isoxazoles
Research on the photochemistry of 4-substituted 5-Methyl-3-phenyl-isoxazoles reveals insights into photochemical transformations and mechanisms, which could be relevant for understanding the behavior of "4-({3-[2-(trifluoromethoxy)phenyl]isoxazol-5-yl}methyl)-1,4-oxazepan-6-ol" under similar conditions. The study by Dietliker et al. (1976) discusses the isomerization and photochemical transformations of isoxazole derivatives, suggesting potential applications in photochemical synthesis and the study of reaction mechanisms (Dietliker, Gilgen, Heimgartner, & Schmid, 1976).
Antimicrobial Applications
The design, synthesis, and characterization of new 1,2,3-triazolyl pyrazole derivatives, as presented by Bhat et al. (2016), highlight the potential of isoxazole-related compounds as antimicrobial agents. This suggests that "this compound" could also be explored for antimicrobial applications, given its structural similarity to the compounds studied (Bhat, N. G. K., Kayarmar, S. K., & Mohammed Shafeeulla, R., 2016).
Imaging Probes for Alzheimer's Disease
The development of novel ¹⁸F-labeled benzoxazole derivatives for imaging cerebral β-amyloid plaques in Alzheimer's disease by Cui et al. (2012) demonstrates the utility of isoxazole derivatives in the development of diagnostic tools. This work suggests the possibility of using "this compound" in the creation of imaging agents or probes for neurological conditions (Cui, Ono, Kimura, Ueda, Nakamoto, Togashi, Okamoto, Ihara, Takahashi, Liu, & Saji, 2012).
Synthesis and Characterization of Heterocyclic Compounds
Studies on the synthesis and characterization of novel heterocyclic compounds, such as the work by Almansour et al. (2016) on benzimidazole-tethered oxazepine hybrids, underscore the versatility of isoxazole derivatives in synthesizing heterocyclic compounds with potential applications in medicinal chemistry and material science (Almansour, Arumugam, Suresh Kumar, Soliman, Altaf, & Ghabbour, 2016).
properties
IUPAC Name |
4-[[3-[2-(trifluoromethoxy)phenyl]-1,2-oxazol-5-yl]methyl]-1,4-oxazepan-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N2O4/c17-16(18,19)24-15-4-2-1-3-13(15)14-7-12(25-20-14)9-21-5-6-23-10-11(22)8-21/h1-4,7,11,22H,5-6,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZALXUFIWXBAJEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1CC2=CC(=NO2)C3=CC=CC=C3OC(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.